BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 1-(3-Fluoropyridin-2-yl)ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(3-Fluoropyridin-2-yl)ethanol

cat. No.: B1338792

For Researchers, Scientists, and Drug Development Professionals
Introduction

1-(3-Fluoropyridin-2-yl)ethanol is a fluorinated pyridine derivative of significant interest in
medicinal chemistry and drug discovery. The incorporation of a fluorine atom into the pyridine
ring can modulate the physicochemical properties of the molecule, such as its lipophilicity,
metabolic stability, and binding affinity to biological targets.[1][2][3][4] The ethanol substituent
provides a handle for further chemical modifications, making it a valuable building block for the
synthesis of more complex molecules. This technical guide provides an in-depth overview of its
synthesis, characterization, and potential biological significance. While a specific CAS number
for the racemic 1-(3-Fluoropyridin-2-yl)ethanol is not readily available in public databases, its
existence is inferred from the availability of its synthetic precursors and analogous compounds.

Physicochemical Properties

Quantitative data for 1-(3-Fluoropyridin-2-yl)ethanol is not extensively reported. The following
table includes predicted properties and experimental data for analogous compounds to provide
an estimation.
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Value

Property (Predicted/Analogous Reference/Notes
Data)

Molecular Formula C7HsFNO

Molecular Weight 141.15 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

2.33740 (for 1-Phenyl-1-
LogP - [5]
(pyridin-2-yl)ethanol)

Slightly soluble in Chloroform
Solubility and Methanol (for 1-Phenyl-1- [5]
(pyridin-2-yl)ethanol)

Synthesis

Two primary synthetic routes are proposed for the preparation of 1-(3-Fluoropyridin-2-
yl)ethanol.

Method 1: Grignard Reaction with 3-Fluoro-2-formylpyridine

This method involves the nucleophilic addition of a methyl group to the aldehyde functionality of
3-fluoro-2-formylpyridine using a Grignard reagent.

1. CH3MgBr, THF
2. H20 workup >

3-Fluoro-2-formylpyridine 1-(3-Fluoropyridin-2-yl)ethanol

NaBH4, Methanol

1-(3-Fluoropyridin-2-yl)ethanone P> 1-(3-Fluoropyridin-2-yl)ethanol
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Dissolve 3-fluoro-2-formylpyridine in anhydrous THF

!

Cool to 0°C

!

Add Methylmagnesium Bromide dropwise

!

Stir at room temperature

!

Quench with saturated NH4CI solution

!

Extract with Ethyl Acetate

!

Dry and concentrate organic phase

!

Purify by column chromatography
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Dissolve 1-(3-fluoropyridin-2-yl)ethanone in Methanol

Cool to 0°C

Add Sodium Borohydride portion-wise

Stir at room temperature

Quench with water

Concentrate to remove Methanol

Extract with Ethyl Acetate

Dry, concentrate, and purify

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(3-Fluoropyridin-2-yl)ethanol

Properties Enhanced by Fluorinatio
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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